molecular formula C5H9ClN2 B2523144 1-(Methylamino)cyclopropane-1-carbonitrile hydrochloride CAS No. 2225146-97-2

1-(Methylamino)cyclopropane-1-carbonitrile hydrochloride

Cat. No.: B2523144
CAS No.: 2225146-97-2
M. Wt: 132.59
InChI Key: YGXNUXAAJBYFSV-UHFFFAOYSA-N
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Description

1-(Methylamino)cyclopropane-1-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C5H9ClN2 and its molecular weight is 132.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

  • Synthesis and Reactions of Cyclopropane Carbonitriles : Research on 1-amino-2,2-dialkylcyclopropane-1-carbonitriles, potential precursors of ACC derivatives, involved direct cyclization and synthesis of various cyclopropanecarboxamides. The study highlighted the chemical behavior of these compounds in synthesizing geminally functionalized cyclopropanes and their rearrangements into azetidine and oxazine derivatives (Aelterman et al., 1999).

Synthetic Applications

  • Synthesis and Applications of Cyclopropanes : Cyclopropanes, substituted with an electron donating group and an adjacent multiple bond, offer significant synthetic potential. Various routes involving cyclopropanone hemiacetals, oxaspiropentanes, and other compounds were explored for their synthesis (Salaün, 1988).

Preparation Methods

  • Efficient Preparation of Cyclopropane Carbonitriles : A study demonstrated the efficient formation of 2,3-disubstituted cyclopropane-1-carbonitriles via selective decarboxylation. This method yielded up to 92% and the structures of typical compounds were confirmed by X-ray crystallography (Wang et al., 2017).

Domino Synthesis Protocol

  • One-Pot Three-Component Domino Synthesis : A one-pot three-component domino protocol was used to synthesize novel 4H-pyrans, demonstrating the significant advantages of such reactions in terms of simplicity and efficiency (Sivakumar et al., 2013).

Versatile Synthetic Strategy

  • Synthetic Strategy Using Aminonitriles : A divergent strategy for synthesizing cyclopropanes using 1-amino-1-cyclopropane-carbonitriles as key intermediates was discussed. This approach emphasizes the versatility and potential biological applications of these compounds (Aitken, 1997).

Safety and Hazards

This compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .

Properties

IUPAC Name

1-(methylamino)cyclopropane-1-carbonitrile;hydrochloride
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InChI

InChI=1S/C5H8N2.ClH/c1-7-5(4-6)2-3-5;/h7H,2-3H2,1H3;1H
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InChI Key

YGXNUXAAJBYFSV-UHFFFAOYSA-N
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Canonical SMILES

CNC1(CC1)C#N.Cl
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Molecular Formula

C5H9ClN2
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Molecular Weight

132.59 g/mol
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CAS No.

2225146-97-2
Record name 1-(methylamino)cyclopropane-1-carbonitrile hydrochloride
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